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An In-depth Technical Guide on the Polymerization Kinetics of Clearfil Photo Posterior

Introduction
Clearfil Photo Posterior, a light-curing, radiopaque composite resin, is specifically designed

for restorations in the posterior region.[1] Its clinical success and longevity are intrinsically

linked to the extent and rate of its polymerization, a process that transforms the monomer resin

matrix into a durable, cross-linked polymer network. Understanding the polymerization kinetics

—specifically the degree of conversion (DC)—is paramount for researchers and dental

professionals to optimize curing protocols and ensure the material's mechanical properties and

biocompatibility. This guide provides a detailed overview of the polymerization kinetics of

Clearfil Photo Posterior, summarizing key quantitative data, outlining experimental

methodologies, and visualizing the workflows involved in its characterization.

Polymerization Kinetics: Quantitative Data
The degree of conversion (DC) is a critical parameter that quantifies the percentage of carbon-

carbon double bonds from the monomer that have been converted into single bonds to form

the polymer network. A higher DC is generally associated with superior mechanical properties

and lower residual monomer elution. The DC of Clearfil Photo Posterior has been evaluated

under various light-curing conditions, as detailed in the tables below.
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Table 1: Degree of Conversion with Different Light
Curing Units (QTH, LED, PAC)

Light Source Curing Time (s)
Mean Degree of
Conversion (%)

Key Observations

QTH (Halogen) 40
Data not specified, but

higher than LED

QTH light sources

resulted in

significantly higher DC

values compared to

LED units for the

composites tested in

this study.[2][3]

LED 40 43%

The lowest DC for

Clearfil Photo

Posterior was

observed when cured

with an LED light

source.[2][3][4][5]

PAC (Plasma Arc) 10

No significant

difference from QTH

or LED

-

Source: Gunduz B, et al. (2013).[2][3][4][5]

Table 2: Degree of Conversion with Halogen vs. LED
Curing Units

Light Source Curing Time (s)
Mean Degree of
Conversion (%)

Standard Deviation

Halogen 40 47.0 ± 3.4

LED 20 46.9 ± 1.3

Source: Unal M, et al.[6]
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Studies have consistently shown that Clearfil Photo Posterior exhibits a lower degree of

conversion compared to several other hybrid and microhybrid composites.[2][6] This

characteristic may be related to its composition as a 'macrofilled' composite with a high filler

content of 84.7% by weight.[2][6]

Experimental Protocols
The determination of the degree of conversion for dental composites like Clearfil Photo
Posterior predominantly relies on Fourier Transform Infrared (FTIR) Spectroscopy. This

technique provides a direct measurement of the chemical changes occurring during

polymerization.

Methodology: Degree of Conversion Measurement by
FTIR Spectroscopy

Sample Preparation:

The composite material is dispensed and placed into a standardized Teflon mold, typically

with dimensions of 2 mm in thickness and 5 mm in diameter.[3][4] This ensures consistent

sample geometry for analysis.

The mold is placed between two transparent Mylar strips to prevent the formation of an

oxygen-inhibited layer on the surface and to create a smooth surface for analysis.

Uncured State Analysis:

An initial FTIR spectrum of the uncured composite paste is recorded. This spectrum

serves as the baseline (T₀) measurement.

The absorbance of the aliphatic carbon-carbon double bond (C=C) peak is measured at

approximately 1638 cm⁻¹.

Simultaneously, the absorbance of an internal standard peak, typically the aromatic

carbon-carbon (C=C) peak at around 1608 cm⁻¹, is measured. This aromatic peak

originates from the Bis-GMA monomer backbone and its intensity does not change during

polymerization.
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Photopolymerization (Curing):

The sample within the mold is light-cured from the top surface.[3][4]

The emitting tip of the dental curing light is held as close as possible to the sample

surface.

Specific curing units (e.g., QTH, LED, PAC) are used with defined irradiation times (e.g.,

10, 20, or 40 seconds) and light intensities.[3][6]

Cured State Analysis:

Immediately following the light-curing cycle, a second FTIR spectrum of the now-

polymerized sample is recorded.

The post-cure absorbance values for both the aliphatic C=C peak (1638 cm⁻¹) and the

aromatic internal standard peak (1608 cm⁻¹) are measured.

Calculation of Degree of Conversion:

The degree of conversion is calculated by comparing the ratio of the aliphatic to aromatic

peak absorbances before and after curing. The formula used is:

DC (%) = [1 - (Aliphatic Peak cured / Aromatic Peak cured) / (Aliphatic Peak uncured /

Aromatic Peak uncured)] x 100

Visualizations
The following diagrams illustrate the experimental workflow for determining the polymerization

kinetics of Clearfil Photo Posterior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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